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Understanding Axitinib Impurity 2

Axitinib Impurity 2 is a known dimeric impurity of the anticancer drug Axitinib, which is a Tyrosine

Kinase Inhibitor (TKI) used in cancer therapy [1] [2]. The table below summarizes its core chemical identity:

Property Description

Chemical Name 2,2'-[(2,4-Di-2-pyridinyl-1,3-cyclobutanediyl)bis(1H-indazole-3,6-diylthio)]bis[N-
methylbenzamide] [1] [3]

CAS Number 1428728-83-9 [1] [3] [2]

Molecular
Formula

C₄₄H₃₆N₈O₂S₂ [1] [3] [2]

Molecular
Weight

772.94 g/mol [1] [3] [2]

Synonyms Axitinib Dimer, Axitinib Dimer Impurity [1] [3]
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Axitinib has several other documented impurities. The following table provides a comparative overview of

Axitinib Impurity 2 against a selection of nitroso and process-related impurities.

Impurity
Name

CAS
Number

Molecular
Formula

Molecular
Weight
(g/mol)

Key Structural Features

Axitinib
Impurity 2
(Dimer)

1428728-

83-9 [1]

C₄₄H₃₆N₈O₂S₂

[1]

772.94 [1] Dimer structure with a

cyclobutane core [1]

Axitinib
Nitroso
Impurity 2

N/A C₇H₄IN₃O [4]
[5]

273.0 [4] [5] 6-Iodo-1-nitroso-1H-indazole [4]
[5]

Axitinib
Nitroso
Impurity 3

N/A C₁₅H₁₂N₄O₂S

[5]

312.3 [5] N-Methyl-2-((1-nitroso-1H-

indazol-6-yl)thio)benzamide [5]

Axitinib
Nitroso
Impurity 4

N/A C₁₅H₁₁IN₄O₂S
[5]

438.2 [5] 2-((3-Iodo-1-nitroso-1H-indazol-6-
yl)thio)-N-methylbenzamide [5]

Axitinib
Impurity 16

886230-75-

7 [5]

C₁₉H₁₈N₄O₃ [5] 350.4 [5] Nitro-substituted indazole with

pyridine and tetrahydropyran
groups [5]

Axitinib
Impurity 26

885126-34-
1 [5]

C₁₅H₁₂IN₃OS
[5]

409.2 [5] 2-((3-Iodo-1H-indazol-6-yl)thio)-
N-methylbenzamide [5]

Role in Research and Analysis

All listed impurities, including Axitinib Impurity 2, are used as reference standards for analytical

purposes in pharmaceutical development and quality control [4] [5] [2]. Their primary applications include:

Analytical Method Development and Validation (AMV)
Quality Control (QC) during commercial production of Axitinib [4] [5]
Supporting regulatory filings like Abbreviated New Drug Applications (ANDA) [4] [5]
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Suppliers typically provide these impurities with a Certificate of Analysis (CoA) to ensure regulatory

compliance [3] [2].

Critical Safety Considerations for TKI Impurities

While specific toxicology data for Axitinib Impurity 2 is not available in the search results, it is crucial to

be aware of the risks associated with TKI impurities in general.

Nitrosamine Impurities: Nitroso impurities (like Axitinib Nitroso Impurities 2, 3, and 4) are a class of

genotoxic compounds subject to strict regulatory control due to their potential to cause cancer [4] [5].
Severe Cutaneous Adverse Reactions (SCARs): Some TKIs have been associated with life-

threatening skin reactions, such as Stevens-Johnson Syndrome (SJS) and Toxic Epidermal
Necrolysis (TEN) [6]. While these are typically linked to the active drug itself, the role of specific

impurities in triggering such reactions is a critical area of monitoring and investigation.

Pathway and Workflow Overview

The following diagram illustrates the role of Axitinib and its impurities in the context of Tyrosine Kinase

Inhibitor (TKI) action and drug development workflow.
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Key Experimental and Handling Considerations

Based on the gathered information, here are protocols and considerations for researchers working with these

impurities.

Handling and Storage: These impurities are intended for research and analytical use only and are

not for human consumption [4] [3] [5]. It is recommended to store them at room temperature,
protected from light [5].

Experimental Protocols (Generalized): While detailed experimental protocols are not provided in
the search results, the use of these impurities typically involves techniques standard in

pharmaceutical analysis:
Chromatographic Separation: Use of High-Performance Liquid Chromatography (HPLC)
or Ultra-Performance Liquid Chromatography (UPLC) to separate the impurity from the main
drug compound and other impurities.
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Detection and Quantification: Employing detectors like PDA (Photodiode Array) or Mass
Spectrometry (MS) for identification and quantification against a certified reference standard.
Method Validation: Following ICH guidelines to validate the analytical method for parameters

such as specificity, accuracy, precision, linearity, and range.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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